Cas no 1303797-58-1 (1-Cyclopentyl-5-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-Cyclopentyl-5-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1303797-58-1
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 2103955
• PubChem ID: 61266704
• Update Time: 2025-06-07

1-Cyclopentyl-5-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentyl-5-methyl-1H-Pyrazole-4-carboxylic acid
• XKNSWGRCZIHPHQ-UHFFFAOYSA-N
• NE31765
• 1-Cyclopentyl-5-methyl-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C10H14N2O2/c1-7-9(10(13)14)6-11-12(7)8-4-2-3-5-8/h6,8H,2-5H2,1H3,(H,13,14)
• InChI Key： XKNSWGRCZIHPHQ-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C=1C)C1CCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 226
• Topological Polar Surface Area: 55.1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 373.7±22.0 °C at 760 mmHg
• Flash Point: 179.8±22.3 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-Cyclopentyl-5-methyl-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Cyclopentyl-5-methyl-1H-pyrazole-4-carboxylic acid

Introduction to 1-Cyclopentyl-5-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 1303797-58-1)

1-Cyclopentyl-5-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 1303797-58-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The unique structure of 1-Cyclopentyl-5-methyl-1H-pyrazole-4-carboxylic acid makes it a valuable candidate for the development of novel therapeutic agents.

The chemical structure of 1-Cyclopentyl-5-methyl-1H-pyrazole-4-carboxylic acid consists of a pyrazole ring substituted with a cyclopentyl group at the 1-position and a methyl group at the 5-position, with a carboxylic acid functional group at the 4-position. This configuration imparts specific physicochemical properties that are crucial for its biological activity and potential therapeutic applications.

Recent studies have highlighted the potential of 1-Cyclopentyl-5-methyl-1H-pyrazole-4-carboxylic acid in various medical conditions. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 1-Cyclopentyl-5-methyl-1H-pyrazole-4-carboxylic acid could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1-Cyclopentyl-5-methyl-1H-pyrazole-4-carboxylic acid has also been investigated for its potential as an analgesic agent. Preclinical studies have demonstrated that this compound can effectively reduce pain responses in animal models, making it a potential candidate for the treatment of chronic pain conditions. The mechanism of action is believed to involve the modulation of nociceptive pathways, although further research is needed to fully elucidate this mechanism.

The anti-cancer properties of 1-Cyclopentyl-5-methyl-1H-pyrazole-4-carboxylic acid have also been explored in recent years. Studies have shown that this compound can inhibit the growth and proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The anticancer effects are thought to be mediated through multiple mechanisms, such as inducing apoptosis and disrupting cell cycle progression. These findings open up new avenues for the development of targeted cancer therapies using derivatives of 1-Cyclopentyl-5-methyl-1H-pyrazole-4-carboxylic acid.

The synthesis of 1-Cyclopentyl-5-methyl-1H-pyrazole-4-carboxylic acid has been optimized using modern synthetic techniques, making it readily available for further research and development. Various synthetic routes have been reported in the literature, including those involving microwave-assisted synthesis and catalytic methods, which offer improved yields and reduced reaction times. These advancements in synthetic chemistry have facilitated the production of large quantities of this compound for preclinical and clinical studies.

In terms of pharmacokinetics, preliminary data indicate that 1-Cyclopentyl-5-methyl-1H-pyrazole-4-carboxylic acid has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are important factors for its potential use as an oral medication. However, more detailed pharmacokinetic studies are required to fully characterize its behavior in vivo.

Toxicological assessments have shown that 1-Cyclopentyl-5-methyl-1H-pyrazole-4-carboxylic acid is generally well-tolerated at therapeutic doses. Preclinical toxicity studies in rodents have not revealed any significant adverse effects at doses up to several times higher than those anticipated for clinical use. This safety profile supports further clinical evaluation of this compound.

In conclusion, 1-Cyclopentyl-5-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 1303797-58-1) is a promising compound with a wide range of potential therapeutic applications. Its anti-inflammatory, analgesic, and anti-cancer properties make it an attractive candidate for drug development. Ongoing research aims to further elucidate its mechanisms of action and optimize its pharmacological profile for clinical use.